Cas no 84853-99-6 (4-Pyridinecarbonylchloride, 1,2-dihydro-1-methyl-2-oxo-)

• Product Name: 4-Pyridinecarbonylchloride, 1,2-dihydro-1-methyl-2-oxo-
• CAS No: 84853-99-6
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• CID: 707552
• Update Time: 2024-01-31

4-Pyridinecarbonylchloride, 1,2-dihydro-1-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonylchloride, 1,2-dihydro-1-methyl-2-oxo-
• 1-methyl-2-oxo-1,2-dihydropyridine-4-carbonyl chloride
• 1-methyl-2-oxopyridine-4-carbonyl chloride
• 4-Pyridinecarbonyl chloride, 1,2-dihydro-1-methyl-2-oxo- (9CI)
• 1,2-DIHYDRO-1-METHYL-2-OXO-4-PYRIDINECARBONYL CHLORIDE
• 1-methyl-2-oxo-1,2-dihydro-4-pyridinecarbonyl chloride
• 4-Pyridinecarbonylchloride,1,2-dihydro-1-methyl-2-oxo
• 4-Pyridinecarbonyl chloride, 1,2-dihydro-1-methyl-2-oxo-

• Inchi： 1S/C7H6ClNO2/c1-9-3-2-5(7(8)11)4-6(9)10/h2-4H,1H3
• InChI Key： UFKLZCYYYFQKPJ-UHFFFAOYSA-N
• SMILES： C(Cl)(C1C=CN(C)C(=O)C=1)=O

Computed Properties

• Exact Mass: 171.00900
• Monoisotopic Mass: 171.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• PSA: 39.07000
• LogP: 0.76430